Cas no 7281-04-1 (Benzyldodecyldimethylammonium bromide)

• Product Name: Benzyldodecyldimethylammonium bromide
• CAS No: 7281-04-1
• MF: C₂₁H₃₈BrN
• MW: 384.437125682831
• MDL: MFCD00011768
• CID: 47316
• PubChem ID: 135727341
• Update Time: 2026-05-14

Benzyldodecyldimethylammonium bromide Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-N,N-dimethyldodecan-1-aminium bromide
• BENZALKONIUM BROMIDE
• BENZODODECINIUM BROMIDE
• BENZYLDIMETHYLDODECYLAMMONIUM BROMIDE
• BENZYLDODECYLDIMETHYLAMMONIUM BROMIDE
• ammonylbr1244
• bacforbl
• Benzalkonlumbromide
• Benzenemethanaminium,N-dodecyl-N,N-dimethyl-,bromide
• benzyldodecyldimethyl-ammoniubromide
• bromekdwumetylolaurylobenzyloamoniowy
• Bromo-Geramine
• dimethyllaurylbenzeneammoniumbromide
• n-dodecyl-n,n-dimethyl-benzenemethanaminiubromide
• N-Dodecyl-N,N-dimethylbenzenemethanaminiumbromide
• N-Dodecyl-N,N-dimethylben-zylaminoniumbromide
• sinnoquatbl80
• sinnoquatbl95
• sterinol
• Dimethyl benzyl lauryl ammonium bromide
• N-Benzyl-N,N-dimethyldodecan-1-ammonium bromide
• Ammonium,benzyldodecyldimethyl-, bromide (8CI)
• Benzenemethanaminium,N-dodecyl-N,N-dimethyl-, bromide (9CI)
• Benzyldodecyldimethylammonium bromide(6CI,7CI)
• AACL 6
• Amonyl BR 1244
• Benzyldimethyllaurylammonium bromide
• Benzyllauryldimethylammonium bromide
• Cequartyl 50
• Dimethylbenzyldodecylammoniumbromide
• Dimethyldodecylbenzylammoniumbromide
• Dimethyllaurylbenzylammonium bromide
• Dodecylbenzyldimethylammoniumbromide
• Dodecyldimethylbenzylammonium bromide
• Lauralkonium bromide
• Lauryldimethylbenzylammoniumbromide
• N,N-Dimethyl-N-benzyldodecylammonium bromide
• N,N-Dimethyl-N-dodecylbenzylammonium bromide
• N-Benzyl-N,N-dimethyl-N-dodecylammonium bromide
• Xinjieermie
• Bacfor BL
• Dimethylbenzyllaurylammonium bromide
• Sinnoquat BL 80
• Sinnoquat BL95
• Sinnoquat BL 95
• Ammonyl BR 1244
• Benzododecinium bromatum
• Caswell No. 416B
• Benzenemethanaminium, N-dodecyl-N,N-dimethyl-, bromide
• Dodecyl dimethyl benzyl ammonium bromide
• IRY12B2TQ6
• N-Dodecyl-N,N-dimethylbenzenemethanaminium bromide
• M
• Benzyldodecyldimethylammonium bromide

• MDL： MFCD00011768
• Inchi： 1S/C21H38N.BrH/c1-4-5-6-7-8-9-10-11-12-16-19-22(2,3)20-21-17-14-13-15-18-21;/h13-15,17-18H,4-12,16,19-20H2,1-3H3;1H/q+1;/p-1
• InChI Key： KHSLHYAUZSPBIU-UHFFFAOYSA-M
• SMILES： [Br-].[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 383.21900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 13
• Complexity: 240
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless or yellowish solid or colloid with aromatic aroma and extremely bitter taste.
• Melting Point: 50.0 to 55.0 deg-C
• Flash Point: Degrees Fahrenheit:230°F
  Degrees Celsius:110°C
  
• Solubility: H2O: soluble0.1g/10 mL, clear, colorless to very faintly yellow
• PSA: 0.00000
• LogP: 3.18790
• Solubility: Slightly soluble in ethanol.
• Sensitiveness: Sensitive to humidity

Benzyldodecyldimethylammonium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301-H315-H319
• Warning Statement： P264-P270-P280-P301+P310+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• RTECS：BO7875000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：2-8°C
• Risk Phrases：R22; R36/37/38
• Packing Group：III
• Safety Term：6.1(b)

Additional information on Benzyldodecyldimethylammonium bromide

Benzyldodecyldimethylammonium bromide (CAS No. 7281-04-1): Applications and Recent Research Developments

Benzyldodecyldimethylammonium bromide, with the chemical formula C₂₁H₄₃NBr, is a quaternary ammonium salt that has garnered significant attention in various scientific and industrial applications. This compound, identified by its unique CAS No. 7281-04-1, is widely recognized for its surfactant properties, antimicrobial activity, and role as a phase-transfer catalyst. Its molecular structure, featuring a benzyl group and a dodecyl chain, contributes to its versatility in multiple fields, including pharmaceuticals, cosmetics, and material science.

The benzyldodecyldimethylammonium bromide molecule exhibits a balance of hydrophilic and hydrophobic characteristics, making it an effective component in formulations requiring both water and oil solubility. This property is particularly valuable in the development of personal care products, where it serves as a stabilizer and emulsifier. The compound's ability to form micelles also enhances its utility in drug delivery systems, allowing for controlled release of active pharmaceutical ingredients (APIs).

In recent years, research on benzyldodecyldimethylammonium bromide has expanded into novel applications, particularly in the field of nanotechnology. Studies have demonstrated its potential as a capping agent in the synthesis of metal nanoparticles, such as gold and silver. The quaternary ammonium headgroup of this compound effectively stabilizes nanoparticles by preventing agglomeration, thereby maintaining their colloidal stability over extended periods. This application is crucial in biomedical imaging and therapeutic agents, where particle size and stability are critical factors.

The antimicrobial properties of benzyldodecyldimethylammonium bromide have also been extensively investigated. Research indicates that this compound disrupts bacterial cell membranes by interacting with lipid bilayers, leading to leakage of cellular contents and ultimately cell death. This mechanism makes it an effective biocide in various industrial and medical settings. Furthermore, its compatibility with other antimicrobial agents suggests potential synergistic effects when used in combination therapies. Such findings are particularly relevant in the context of rising antibiotic resistance, where novel antimicrobial strategies are urgently needed.

Another emerging area of research involves the use of benzyldodecyldimethylammonium bromide as a phase-transfer catalyst in organic synthesis. Its ability to facilitate reactions between immiscible phases has been exploited in various transformations, including alkylation and acylation reactions. The compound's high thermal stability and compatibility with a wide range of solvents make it an attractive choice for industrial processes. Recent studies have also explored its role in asymmetric synthesis, where it aids in achieving enantioselectivity through chiral auxiliary interactions.

The pharmaceutical industry has shown particular interest in benzyldodecyldimethylammonium bromide due to its potential as a drug delivery vehicle. Its amphiphilic nature allows for the encapsulation of hydrophobic drugs within micelles or liposomes, improving bioavailability and targeted delivery. For instance, research has demonstrated successful delivery of anticancer agents using this compound as a carrier system. The ability to modulate release rates by adjusting formulation parameters offers significant advantages in therapeutic applications.

In addition to its biological and chemical applications, benzyldodecyldimethylammonium bromide has found utility in material science. Its incorporation into polymers enhances their surface properties, making them more suitable for applications such as coatings and adhesives. The compound's antistatic properties are particularly valuable in electronic devices, where charge buildup can lead to malfunctions or damage. Recent advancements have also explored its use in creating self-cleaning surfaces by incorporating photoactive compounds that generate reactive oxygen species upon exposure to light.

The environmental impact of benzyldodecyldimethylammonium bromide has been another focus of recent research. Studies have assessed its biodegradability and ecotoxicity to ensure safe disposal methods are developed. While the compound exhibits moderate persistence in aquatic environments, its low toxicity profile suggests that proper management can mitigate potential risks. Efforts are ongoing to develop greener alternatives or derivatives that reduce environmental footprint while maintaining efficacy.

The future prospects for benzyldodecyldimethylammonium bromide appear promising, with ongoing research uncovering new applications across multiple disciplines. As scientific understanding advances, this compound is expected to play an increasingly vital role in addressing global challenges in healthcare, technology, and sustainability. Collaborative efforts between academia and industry will be essential to translate these findings into practical solutions that benefit society.